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The following table summarizes the core characteristics of Dihydroaltenuene A and B based on the latest

research.

Feature Dihydroaltenuene A Dihydroaltenuene B

Molecular
Formula

C15H18O6 [1] C15H18O6 [1] [2]

Molecular
Weight

294.30 g/mol [1] 294.30 g/mol [1] [2]

CAS Number Information missing 887751-89-5 [2]

Structural
Relationship

Both are isomers and altenuene
derivatives isolated from an

unidentified freshwater fungus in the
family Tubeufiaceae [1].

Key Structural
Difference

Relative configuration at C-5' features
a trans-diaxial coupling between H-

5' and H-6'β, determined by 1H NMR
J-values and NOE data [1].

Relative configuration at C-5' features an
axial-equatorial coupling (smaller J-value)

between H-5' and H-6'β, the only key
stereochemical difference from compound A

[1].

NMR Data Available for 1H and 13C chemical

shifts [1]

Available for 1H and 13C chemical shifts [1]
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Biological Activity and Research Applications

The biological data for these compounds is currently limited but points to promising research directions.

Activity Dihydroaltenuene A Dihydroaltenuene B

Antibacterial
Activity

Shows antibiotic activity
against Gram-positive
bacteria [1].

Information missing

Tyrosinase
Inhibition

Information missing A potent mushroom tyrosinase inhibitor (IC50 =

38.33 µM). Research suggests it forms hydrogen

bonds (3-OH and 4’-OH) with His244, Met280, and
Gly281 residues of the enzyme [2].

Cytotoxic
Activity

Information missing Information missing

Experimental Methodology Overview

The characterization of these compounds involved several standard techniques in natural product chemistry:

Isolation & Purification: The compounds were isolated from fungal cultures (fungal strain A-00471)
using solid-substrate fermentation on rice, followed by extraction with ethyl acetate (EtOAc) and

chromatographic purification [1].
Structure Elucidation: Structures were determined through analysis of NMR and MS data. The

relative stereochemistry was assigned based on 1H NMR coupling constants (J-values) and NOE
(Nuclear Overhauser Effect) data [1].

Bioactivity Assays:
Antibacterial Assay: Activity against Gram-positive bacteria was determined through disk

assays or similar microbiological methods [1].
Tyrosinase Inhibition Assay: The IC50 value for Dihydroaltenuene B was determined using a

standard mushroom tyrosinase inhibition assay, measuring the compound's ability to inhibit the
enzyme's activity [2].
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Mechanisms of Action and Research Pathways

The available information allows for a conceptual understanding of how Dihydroaltenuene B interacts with

its target, tyrosinase.

Dihydroaltenuene B

Tyrosinase Enzyme

Binds to Active Site

His244 Residue

Hydrogen Bond

Met280 Residue

Hydrogen Bond

Gly281 Residue

Hydrogen Bond

Inhibits Melanin Production

Inhibition

Click to download full resolution via product page

Key Conclusions and Research Outlook

Dihydroaltenuene A is primarily characterized by its antibacterial properties against Gram-positive

bacteria.
Dihydroaltenuene B emerges as a more specialized candidate for research into skin
hyperpigmentation or agricultural anti-browning agents due to its potent tyrosinase inhibition.
The core structural difference at C-5' is a critical factor influencing their distinct biological activities,

highlighting the importance of stereochemistry in drug discovery.

Future research directions should include more extensive biological screening for both compounds, detailed

studies on their selectivity and cytotoxicity, investigation of their effects on human tyrosinase, and

exploration of their potential synergistic effects with other agents.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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